3-[(2-Methoxyphenyl)methyl]-5-methyl-5-(2-phenylethyl)imidazolidine-2,4-dione

• IUPAC Name: 3-[(2-methoxyphenyl)methyl]-5-methyl-5-(2-phenylethyl)imidazolidine-2,4-dione
• InChI: InChI=1S/C20H22N2O3/c1-20(13-12-15-8-4-3-5-9-15)18(23)22(19(24)21-20)14-16-10-6-7-11-17(16)25-2/h3-11H,12-14H2,1-2H3,(H,21,24)
• InChI Key: MBPBPYTUDZXXGA-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)N(C(=O)N1)CC2=CC=CC=C2OC)CCC3=CC=CC=C3
• Molecular Formula: C20H22N2O3
• Molecular Weight: 338.4 g/mol

Description

3-[(2-Methoxyphenyl)methyl]-5-methyl-5-(2-phenylethyl)imidazolidine-2,4-dione is a chemical compound that belongs to the class of imidazolidine-2,4-dione derivatives. This compound has gained significant attention in scientific research due to its potential therapeutic applications in various diseases.

Mechanism of Action

The exact mechanism of action of 3-[(2-Methoxyphenyl)methyl]-5-methyl-5-(2-phenylethyl)imidazolidine-2,4-dione is not fully understood. However, it is believed that this compound exerts its therapeutic effects by modulating various cellular pathways. In cancer research, this compound induces apoptosis by activating the caspase pathway and inhibits angiogenesis by inhibiting the VEGF pathway. In diabetic research, this compound improves insulin sensitivity by activating the AMPK pathway. In neurological disorder research, this compound reduces oxidative stress and inflammation by activating the Nrf2 pathway.
Biochemical and physiological effects:
3-[(2-Methoxyphenyl)methyl]-5-methyl-5-(2-phenylethyl)imidazolidine-2,4-dione has been shown to have various biochemical and physiological effects. In cancer research, this compound inhibits the growth of cancer cells, induces apoptosis, and inhibits angiogenesis. In diabetic research, this compound decreases blood glucose levels, improves insulin sensitivity, and reduces oxidative stress. In neurological disorder research, this compound has neuroprotective effects by reducing oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(2-Methoxyphenyl)methyl]-5-methyl-5-(2-phenylethyl)imidazolidine-2,4-dione in lab experiments include its potential therapeutic applications in various diseases, its ability to modulate various cellular pathways, and its relatively low toxicity. The limitations of using this compound in lab experiments include its multi-step synthesis process, its limited availability, and its relatively high cost.

Future Directions

There are several future directions for the research of 3-[(2-Methoxyphenyl)methyl]-5-methyl-5-(2-phenylethyl)imidazolidine-2,4-dione. One future direction is to further investigate the mechanism of action of this compound and its potential therapeutic applications in other diseases. Another future direction is to develop more efficient and cost-effective synthesis methods for this compound. Additionally, future research could focus on the development of derivatives of this compound with improved therapeutic properties.

Synthesis Methods

The synthesis of 3-[(2-Methoxyphenyl)methyl]-5-methyl-5-(2-phenylethyl)imidazolidine-2,4-dione is a multi-step process that involves the reaction of various chemical reagents. The most commonly used method for the synthesis of this compound involves the reaction of 2-methoxybenzylamine with 2-phenylethyl isocyanide in the presence of a suitable solvent. The resulting product is then treated with methyl iodide to obtain the final product.

Scientific Research Applications

3-[(2-Methoxyphenyl)methyl]-5-methyl-5-(2-phenylethyl)imidazolidine-2,4-dione has shown promising results in various scientific research studies. This compound has been studied for its potential therapeutic applications in cancer, diabetes, and neurological disorders. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In diabetic research, this compound has been shown to decrease blood glucose levels and improve insulin sensitivity. In neurological disorder research, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.